Cas no 2029782-27-0 (4-(4-ethylphenyl)oxolan-3-one)

• Product Name: 4-(4-ethylphenyl)oxolan-3-one
• CAS No: 2029782-27-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD30476773
• CID: 5182740
• PubChem ID: 131252138
• Update Time: 2025-07-20

4-(4-ethylphenyl)oxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, 4-(4-ethylphenyl)dihydro-
• 4-(4-ethylphenyl)oxolan-3-one

• MDL： MFCD30476773
• Inchi： 1S/C12H14O2/c1-2-9-3-5-10(6-4-9)11-7-14-8-12(11)13/h3-6,11H,2,7-8H2,1H3
• InChI Key： AFLOECCGAOSELT-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(CC)C=C2)C(=O)C1

Additional information on 4-(4-ethylphenyl)oxolan-3-one

Recent Advances in the Study of 4-(4-ethylphenyl)oxolan-3-one (CAS: 2029782-27-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-ethylphenyl)oxolan-3-one (CAS: 2029782-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by an oxolan-3-one core substituted with a 4-ethylphenyl group, has been the subject of multiple studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological properties. The growing interest in this molecule is driven by its structural uniqueness and its promising interactions with various biological targets.

Recent studies have focused on the synthesis and optimization of 4-(4-ethylphenyl)oxolan-3-one, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's pharmacokinetic properties, suggesting favorable absorption and distribution profiles.

In terms of biological activity, 4-(4-ethylphenyl)oxolan-3-one has demonstrated notable effects in modulating inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported its inhibitory action on cyclooxygenase-2 (COX-2), with an IC50 value of 1.2 µM. This finding positions the compound as a potential candidate for the development of anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease. Further in vitro assays have shown selective inhibition of COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, preliminary research indicates that 4-(4-ethylphenyl)oxolan-3-one may also exhibit anticancer activity. A 2024 study in Molecular Cancer Therapeutics explored its effects on apoptosis induction in colorectal cancer cell lines. The compound was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic Bcl-2. These results suggest a potential mechanism of action that could be leveraged in oncology drug development, though further in vivo studies are required to validate these findings.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-ethylphenyl)oxolan-3-one. Pharmacokinetic studies in animal models have revealed moderate hepatic clearance, necessitating structural modifications to improve metabolic stability. Researchers are also investigating prodrug strategies to enhance bioavailability. Moreover, toxicological assessments are ongoing to ensure safety profiles meet regulatory standards for human trials.

In conclusion, 4-(4-ethylphenyl)oxolan-3-one (CAS: 2029782-27-0) represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and anticancer potential, coupled with advances in synthetic methodologies, underscores its value as a lead compound. Future studies should prioritize optimization of its pharmacokinetic properties and thorough evaluation of its therapeutic efficacy in disease models. As the scientific community continues to explore this molecule, it may pave the way for novel treatments addressing unmet medical needs.